N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide

• Molecular Formula: C14H20FNO3S
• Molecular Weight: 301.38 g/mol
• IUPAC Name: N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C14H20FNO3S/c1-16(12-6-4-3-5-7-12)20(17,18)14-10-11(15)8-9-13(14)19-2/h8-10,12H,3-7H2,1-2H3
• InChI Key: JWPNUYXGEOTICP-UHFFFAOYSA-N
• SMILES: CN(C1CCCCC1)S(=O)(=O)C2=C(C=CC(=C2)F)OC

Description

N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide, also known as CFM-2, is a novel sulfonamide compound that has gained attention in the scientific research community due to its potential therapeutic applications. CFM-2 is a potent and selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain perception and inflammation.

Mechanism of Action

N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide exerts its pharmacological effects by inhibiting the TRPV1 ion channel. TRPV1 ion channel is a non-selective cation channel that is activated by noxious stimuli, such as heat, acid, and capsaicin. The activation of TRPV1 ion channel leads to the influx of calcium ions, which triggers the release of neurotransmitters involved in pain perception and inflammation. N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide binds to the intracellular side of the TRPV1 ion channel, thereby inhibiting its activation and reducing the influx of calcium ions.
Biochemical and Physiological Effects:
N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has been shown to have several biochemical and physiological effects. In animal models, N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has been shown to reduce pain and inflammation. N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has also been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in response to noxious stimuli. N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has also been shown to reduce the release of neurotransmitters involved in pain perception, such as substance P and calcitonin gene-related peptide.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has several advantages for lab experiments. It is a potent and selective inhibitor of the TRPV1 ion channel, which makes it a valuable tool for studying the role of TRPV1 ion channel in pain perception and inflammation. N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has some limitations for lab experiments. It has a relatively short half-life, which makes it difficult to use in long-term studies. N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide also has poor solubility in water, which limits its use in some experimental settings.

Future Directions

N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has several potential future directions for research. One area of interest is the development of N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide analogs with improved pharmacological properties. Another area of interest is the use of N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide in combination with other drugs for pain management and inflammation. N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has also been studied for its potential use in treating other conditions, such as anxiety and depression. Further research is needed to fully understand the potential therapeutic applications of N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide and its analogs.

Synthesis Methods

The synthesis of N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide involves several steps, including the reaction of 2-methoxy-5-nitrobenzenesulfonamide with cyclohexylmagnesium bromide, followed by reduction of the resulting nitro compound with iron powder and hydrochloric acid. The final step is the introduction of the fluorine atom using diethylaminosulfur trifluoride. The yield of N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide is approximately 40%, and the compound can be purified using column chromatography.

Scientific Research Applications

N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has been studied extensively for its potential therapeutic applications in pain management and inflammation. TRPV1 ion channel is known to play a crucial role in the perception of pain and inflammation. The inhibition of TRPV1 ion channel by N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has been shown to reduce pain and inflammation in animal models. N-cyclohexyl-5-fluoro-2-methoxy-N-methylbenzenesulfonamide has also been studied for its potential use in treating neuropathic pain, migraine, and cancer pain.